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Compound of Interest

Compound Name: Alfuzosin-d3

Cat. No.: B12403915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Alfuzosin-d3, a

deuterated internal standard essential for the accurate quantification of the alpha-1 adrenergic

receptor antagonist, Alfuzosin, in complex biological matrices. This document outlines key

suppliers, their product specifications, and detailed experimental protocols for its application in

bioanalytical and pharmacokinetic research.

Commercial Availability and Product Specifications
A variety of life science companies supply Alfuzosin-d3 for research purposes. The following

table summarizes the key quantitative data for products from prominent suppliers to facilitate

easy comparison. Researchers are advised to visit the suppliers' websites for the most current

pricing and availability.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Notes

MedChem

Express

Alfuzosin-

d3

1006724-

55-5

C₁₉H₂₄D₃N

₅O₄
392.47 99.90%

Available

as the free

base.[1]

Alfuzosin-

d3

Hydrochlori

de

1216383-

97-9

C₁₉H₂₅D₃C

lN₅O₄
428.93

Not

specified

Deuterated

Alfuzosin

hydrochlori

de.[2][3][4]

LGC

Standards

(distributor

for Toronto

Research

Chemicals

- TRC)

Alfuzosin-

d3

Hydrochlori

de

1216383-

97-9

C₁₉H₂₅D₃C

lN₅O₄
428.93

Not

specified

Available in

1 mg and

10 mg

pack sizes.

[5][6][7]

Santa Cruz

Biotechnol

ogy

Alfuzosin-

d3

Hydrochlori

de

Not

specified

C₁₉H₂₄D₃N

₅O₄·HCl
428.93

Not

specified

Biochemic

al for

proteomics

research.

[8]

Cayman

Chemical

Alfuzosin-

d7

1133386-

93-2

C₁₉H₂₀D₇N

₅O₄
396.5

≥99%

deuterated

forms (d₁-

d₇)

Intended

for use as

an internal

standard

for

quantificati

on by GC-

or LC-MS.

[9]

Mechanism of Action: Signaling Pathway
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Alfuzosin is a selective antagonist of alpha-1 adrenergic receptors, which are prevalent in the

smooth muscle of the prostate, bladder neck, and urethra. By blocking these receptors,

Alfuzosin leads to smooth muscle relaxation, thereby reducing the resistance to urinary flow

and alleviating the symptoms of benign prostatic hyperplasia (BPH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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